Cas no 149916-44-9 (4-Pyridinecarboxamide,2,6-dichloro-N-(hydroxymethyl)-)

• Product Name: 4-Pyridinecarboxamide,2,6-dichloro-N-(hydroxymethyl)-
• CAS No: 149916-44-9
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 100024
• PubChem ID: 2782129
• Update Time: 2025-04-18

4-Pyridinecarboxamide,2,6-dichloro-N-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,2,6-dichloro-N-(hydroxymethyl)-
• 2,6-dichloro-N-(hydroxymethyl)pyridine-4-carboxamide
• 4-Pyridinecarboxamide,2,6-dichloro-N-(hydroxymethyl)
• N4-HYDROXYMETHYL-2,6-DICHLOROISONICOTINAMIDE
• DTXSID90381951
• FT-0713021
• 149916-44-9
• 4-Pyridinecarboxamide, 2,6-dichloro-N-(hydroxymethyl)-
• 1,3,5-Triazine-2,4-diamine, N2-phenyl-6-(trichloromethyl)-
• SCHEMBL8957220
• DB-026822

• Inchi： 1S/C7H6Cl2N2O2/c8-5-1-4(2-6(9)11-5)7(13)10-3-12/h1-2,12H,3H2,(H,10,13)
• InChI Key： SXJOFWDEQJCYBV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(NCO)=O

Computed Properties

• Exact Mass: 219.98100
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• PSA: 62.22000
• LogP: 1.45890